Cas no 138061-01-5 (Heptanoic acid, 2-hydroxy-2-methyl-, methyl ester, (R)-)

• Product Name: Heptanoic acid, 2-hydroxy-2-methyl-, methyl ester, (R)-
• CAS No: 138061-01-5
• MF: C₉H₁₈O₃
• MW: 174.237423419952
• CID: 1249728
• Update Time: 2024-08-04

Heptanoic acid, 2-hydroxy-2-methyl-, methyl ester, (R)- Chemical and Physical Properties

Names and Identifiers

• Heptanoic acid, 2-hydroxy-2-methyl-, methyl ester, (R)-
• Heptanoic acid, 2-hydroxy-2-methyl-, methyl ester, (R)- (9CI)

• Inchi： 1S/C9H18O3/c1-4-5-6-7-9(2,11)8(10)12-3/h11H,4-7H2,1-3H3/t9-/m1/s1
• InChI Key： ZTCZJAZLZIZCIR-SECBINFHSA-N
• SMILES： C(OC)(=O)[C@@](O)(C)CCCCC

Computed Properties

• Exact Mass: 174.12564

Experimental Properties

• Density: 0.978±0.06 g/cm3(Predicted)
• Boiling Point: 202.3±8.0 °C(Predicted)
• PSA: 46.53
• pka: 13.28±0.29(Predicted)